Cas no 1805550-52-0 (Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate
• CAS No: 1805550-52-0
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4963457
• Update Time: 2025-06-22

Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8BrNO3/c1-15-10(14)9-7(4-12)2-6(5-13)3-8(9)11/h2-3,13H,5H2,1H3
• InChI Key： UDTGNSJTBMQSME-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=CC(C#N)=C1C(=O)OC

Computed Properties

• Exact Mass: 268.96876 g/mol
• Monoisotopic Mass: 268.96876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.08
• XLogP3: 1.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate

Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate (CAS No. 1805550-52-0): An Overview

Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate (CAS No. 1805550-52-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its bromo, cyano, and hydroxymethyl functional groups, which contribute to its reactivity and utility in synthetic pathways.

The chemical structure of Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate is defined by the presence of a benzene ring substituted with a bromo group at the 2-position, a cyano group at the 6-position, and a hydroxymethyl group at the 4-position. The ester group at the carboxyl position further enhances its reactivity and solubility properties. These features make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

Recent studies have highlighted the potential of Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate in the development of novel pharmaceutical agents. For instance, researchers have explored its use as an intermediate in the synthesis of anticancer drugs. The bromo and cyano groups provide key functionalities that can be modified to enhance the pharmacological properties of the final product. Additionally, the hydroxymethyl group can be used to introduce additional functional groups or linkers, thereby expanding the scope of possible derivatives.

In the field of materials science, Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate has shown promise as a building block for the synthesis of advanced materials with unique properties. Its reactivity and functional groups make it suitable for polymerization reactions, leading to the formation of polymers with tailored mechanical and thermal properties. These materials can find applications in areas such as electronics, coatings, and biomedical devices.

Synthetic chemists have also utilized Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate as a key intermediate in the development of new synthetic routes. The compound's versatility allows for a wide range of transformations, including substitution reactions, elimination reactions, and coupling reactions. These reactions can be fine-tuned to produce specific products with high yields and selectivity, making it an invaluable tool in synthetic laboratories.

The physical and chemical properties of Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate have been extensively studied to understand its behavior under different conditions. It is known to be stable under standard laboratory conditions but can undergo various transformations when exposed to specific reagents or conditions. For example, treatment with strong bases can lead to deprotonation of the hydroxyl group, facilitating further reactions such as nucleophilic substitution or elimination.

In terms of safety and handling, it is important to note that while Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted in well-ventilated areas or fume hoods.

The market demand for Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate is expected to grow in the coming years due to its increasing applications in various industries. Pharmaceutical companies are particularly interested in this compound as a starting material for drug discovery programs. Additionally, researchers in academia and industry are exploring its potential in developing new materials and synthetic methods.

In conclusion, Methyl 2-bromo-6-cyano-4-(hydroxymethyl)benzoate (CAS No. 1805550-52-0) is a multifaceted compound with significant potential in multiple fields. Its unique chemical structure and reactivity make it an essential component in synthetic chemistry, pharmaceuticals, and materials science. As research continues to uncover new applications and derivatives, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.